Cas no 1003322-53-9 (5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester)

• Product Name: 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester
• CAS No: 1003322-53-9
• MF: C₇H₉F₃O₃
• MW: 198.139773130417
• CID: 2102618
• Update Time: 2025-10-28

5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5,5,5-TRIFLUORO-2-OXOPENTANOIC ACID ETHYL ESTER
• ethyl 5,5,5-trifluoro-2-oxopentanoate
• 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester

• Inchi： 1S/C7H9F3O3/c1-2-13-6(12)5(11)3-4-7(8,9)10/h2-4H2,1H3
• InChI Key： GRQVAHHVDOVZKX-UHFFFAOYSA-N
• SMILES： FC(CCC(C(=O)OCC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 198
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester

Professional Introduction to 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester (CAS No. 1003322-53-9)

5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester, with the CAS number 1003322-53-9, is a fluorinated carboxylic acid ester that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound, characterized by its trifluoromethyl group and ester functionality, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structure of 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester consists of a five-carbon chain with a trifluoromethyl group at the fifth position and a ketone group at the second position, which is further esterified with ethanol. This arrangement imparts both lipophilicity and metabolic stability, making it an attractive candidate for drug development. The presence of the trifluoromethyl group enhances the compound's binding affinity to biological targets, a feature that is often exploited in medicinal chemistry to improve pharmacological activity.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester serves as a versatile building block in the synthesis of more complex molecules. For instance, it has been utilized in the preparation of fluorinated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. These derivatives often exhibit improved efficacy and reduced side effects compared to their non-fluorinated counterparts.

One of the most compelling applications of 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester is in the development of antiviral agents. The trifluoromethyl group can enhance the binding affinity of small molecules to viral enzymes, thereby inhibiting viral replication. Recent studies have demonstrated its utility in synthesizing inhibitors targeting the protease enzymes of influenza viruses and HIV. These inhibitors have shown promising results in preclinical trials, highlighting the potential of fluorinated compounds in combating emerging infectious diseases.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. The ketone group can undergo various transformations such as reduction to an alcohol or condensation reactions to form β-keto esters or amides. Additionally, the ester functionality can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid. These transformations allow chemists to tailor the structure of 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester for specific applications, making it a versatile intermediate in drug discovery and material science.

In conclusion, 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester (CAS No. 1003322-53-9) is a multifaceted compound with significant potential in pharmaceutical research and organic synthesis. Its unique structural features and chemical properties make it an indispensable tool for developing novel bioactive molecules. As research continues to uncover new applications for fluorinated compounds, 5,5,5-Trifluoro-2-oxopentanoic acid ethyl ester is poised to play an increasingly important role in addressing global health challenges.